Cas no 879218-18-5 (3-(4-Trifluoromethylbenzoyl)thiophene)

• Product Name: 3-(4-Trifluoromethylbenzoyl)thiophene
• CAS No: 879218-18-5
• MF: C₁₂H₇F₃OS
• MW: 256.243592500687
• MDL: MFCD07699039
• CID: 1069676
• PubChem ID: 24723409
• Update Time: 2025-06-10

3-(4-Trifluoromethylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(4-Trifluoromethylbenzoyl)thiophene
• thiophen-3-yl-[4-(trifluoromethyl)phenyl]methanone
• DTXSID30641849
• (Thiophen-3-yl)[4-(trifluoromethyl)phenyl]methanone
• AKOS006128461
• MFCD07699039
• 879218-18-5
• DB-347608

• MDL： MFCD07699039
• Inchi： 1S/C12H7F3OS/c13-12(14,15)10-3-1-8(2-4-10)11(16)9-5-6-17-7-9/h1-7H
• InChI Key： TVGQMPOWWKQBIS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 256.01700
• Monoisotopic Mass: 256.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.535
• PSA: 45.31000
• LogP: 3.99790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Trifluoromethylbenzoyl)thiophene

Research Brief on 3-(4-Trifluoromethylbenzoyl)thiophene (CAS: 879218-18-5) in Chemical Biology and Pharmaceutical Applications

3-(4-Trifluoromethylbenzoyl)thiophene (CAS: 879218-18-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylbenzoyl and thiophene functional groups, has shown promising potential in various therapeutic applications, including kinase inhibition, anti-inflammatory activity, and antimicrobial properties. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, positioning it as a valuable scaffold for drug discovery.

One of the key areas of interest is the role of 3-(4-Trifluoromethylbenzoyl)thiophene in modulating kinase activity. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and this compound has demonstrated inhibitory effects on specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting JAK2/STAT3 signaling, a pathway implicated in several malignancies. The study reported a significant reduction in tumor growth in preclinical models, suggesting its potential as a lead compound for oncology therapeutics.

In addition to its kinase inhibitory properties, 3-(4-Trifluoromethylbenzoyl)thiophene has been explored for its anti-inflammatory effects. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that derivatives of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The study emphasized the compound's selectivity for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

The antimicrobial potential of 3-(4-Trifluoromethylbenzoyl)thiophene has also been a focal point of recent investigations. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, offering a novel approach to addressing antibiotic resistance. These findings underscore its versatility as a multifunctional agent in medicinal chemistry.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-(4-Trifluoromethylbenzoyl)thiophene. A recent publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, utilizing catalytic methods to reduce waste and improve efficiency. This progress is critical for facilitating its transition from laboratory-scale research to industrial production, particularly for pharmaceutical applications.

In conclusion, 3-(4-Trifluoromethylbenzoyl)thiophene (CAS: 879218-18-5) represents a compound of high interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a promising candidate for further development. Future research directions may include in-depth mechanistic studies, preclinical toxicity evaluations, and the exploration of additional therapeutic indications. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical needs.